Cas no 35444-12-3 ( )

• Product Name: &nbsp
• CAS No: 35444-12-3
• MF: C₁₂H₈F₆O
• MW: 282.1817445755
• CID: 920334
• PubChem ID: 293594
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-2-methyl-1-phenyl-3-(trifluoromethyl)but-2-en-1-one
• AC1L6KIU
• AC1Q5BG7
• AG-J-34244
• AR-1F7530
• CTK4H4551
• NSC160259
• DTXSID60303701
• 2-Buten-1-one, 4,4,4-trifluoro-2-methyl-1-phenyl-3-(trifluoromethyl)-
• DS-005117
• NSC-160259
• 35444-12-3
•  

• Inchi： 1S/C12H8F6O/c1-7(9(19)8-5-3-2-4-6-8)10(11(13,14)15)12(16,17)18/h2-6H,1H3
• InChI Key： FNFWBJPDQJXMNI-UHFFFAOYSA-N
• SMILES： FC(/C(/C(F)(F)F)=C(/C)\C(C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 282.04794
• Monoisotopic Mass: 282.04793385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.31040